impurities

  • Cefditoren
    • Cat. No.:
    • B193786
    • CAS No.:
    • 104145-95-1
    • Molecular Formula:
    • C19H18N6O5S3
    • Molecular Weight:
    • 506.6 g/mol
    Description
    Cefditoren is a broad spectrum, third-generation cephalosporin antibiotic with (Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl and (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido groups at positions 3 and 7...
  • (+)-Tomoxetine
    • Cat. No.:
    • B194884
    • CAS No.:
    • 105314-53-2
    • Molecular Formula:
    • C17H21NO
    • Molecular Weight:
    • 255.35 g/mol
    Description
    (+)-Tomoxetine is a useful research compound. Its molecular formula is C17H21NO and its molecular weight is 255.35 g/mol. The purity is usually > 95%.
    BenchChem offers high-quality (+)-Tomoxetine suitable f...
  • Impurity of Doxercalciferol
    • Cat. No.:
    • B196370
    • CAS No.:
    • 127516-23-8
    • Molecular Formula:
    • C28H44O2
    • Molecular Weight:
    • 412.6 g/mol
    Description
    1β-doxercalciferol is an isomer of doxercalciferol, a drug used for the treatment of secondary hyperparathyroidism and metabolic bone disease.
  • 2-(tert-Butoxy)butane
    • Cat. No.:
    • B196117
    • CAS No.:
    • 32970-45-9
    • Molecular Formula:
    • C8H18O
    • Molecular Weight:
    • 130.23 g/mol
    Description
    2-(tert-Butoxy)butane, also known as 2-(tert-Butoxy)butane, is a useful research compound. Its molecular formula is C8H18O and its molecular weight is 130.23 g/mol. The purity is usually > 95%.
    BenchChem of...
  • 1-(1,1-Dimethylethoxy)-2-methylpropane
    • Cat. No.:
    • B196115
    • CAS No.:
    • 33021-02-2
    • Molecular Formula:
    • C8H18O
    • Molecular Weight:
    • 130.23 g/mol
    Description
    1-(1,1-Dimethylethoxy)-2-methylpropane, also known as 1-(1,1-Dimethylethoxy)-2-methylpropane, is a useful research compound. Its molecular formula is C8H18O and its molecular weight is 130.23 g/mol. The purity...
  • Biotin sulfone
    • Cat. No.:
    • B196099
    • CAS No.:
    • 40720-05-6
    • Molecular Formula:
    • C10H16N2O5S
    • Molecular Weight:
    • 276.31 g/mol
    Description
    Biotin sulfone is a member of the class of biotins that is biotin sulfoxide with a sulfone group replacing the sulfoxide. It has a role as a metabolite. It is a member of biotins and a sulfone. It is functionall...
  • (2S-cis)-(+)-2,3-Dihydro-3-hydroxy-2-(4-methoxyphenyl)-...
    • Cat. No.:
    • B194540
    • CAS No.:
    • 42399-49-5
    • Molecular Formula:
    • C16H15NO3S
    • Molecular Weight:
    • 301.4 g/mol
    Description
    A key intermediate for Diltiazem.
  • Coclaurine
    • Cat. No.:
    • B195748
    • CAS No.:
    • 486-39-5
    • Molecular Formula:
    • C17H19NO3
    • Molecular Weight:
    • 285.34 g/mol
    Description
    (S)-coclaurine is the (S)-enantiomer of coclaurine. It is a conjugate base of a (S)-coclaurinium. It is an enantiomer of a (R)-coclaurine.
    Coclaurine has been reported in Gnetum montanum, Cyclea barbata, and ...
  • Biotin Diacid
    • Cat. No.:
    • B196098
    • CAS No.:
    • 57671-79-1
    • Molecular Formula:
    • C11H16N2O5S
    • Molecular Weight:
    • 288.32 g/mol
    Description
    Biotin Impurity B is Biotin impurity.
  • Phenpromethamine
    • Cat. No.:
    • B196092
    • CAS No.:
    • 93-88-9
    • Molecular Formula:
    • C10H15N
    • Molecular Weight:
    • 149.23 g/mol
    Description
    Phenpromethamine is an amine.